Cas no 70586-71-9 (Copper(2+),bis[(3S,6S)-3,6-bis[(1H-imidazol-4-yl-kN3)methyl]-2,5-piperazinedione]-, (T-4)- (9CI))

• Product Name: Copper(2+),bis[(3S,6S)-3,6-bis[(1H-imidazol-4-yl-kN3)methyl]-2,5-piperazinedione]-, (T-4)- (9CI)
• CAS No: 70586-71-9
• MF: C₂₄H₂₈CuN₁₂O₄
• MW: 612.103123664856
• CID: 570502
• PubChem ID: 189760
• Update Time: 2025-04-19

Copper(2+),bis[(3S,6S)-3,6-bis[(1H-imidazol-4-yl-kN3)methyl]-2,5-piperazinedione]-, (T-4)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Copper(2+),bis[(3S,6S)-3,6-bis[(1H-imidazol-4-yl-kN3)methyl]-2,5-piperazinedione]-, (T-4)- (9CI)
• bis(cyclo(histidylhistidine))copper(II) complex
• copper,3,6-bis(1H-imidazol-5-ylmethyl)piperazine-2,5-dione
• copper;3,6-bis(1H-imidazol-5-ylmethyl)piperazine-2,5-dione
• Copper(2+), bis(3,6-bis(1H-imidazol-5-ylmethyl)-2,5-piperazinedione)-, (T-4-(3S-cis),(3S-cis))-
• Bchhcu
• 70586-71-9

• Inchi： 1S/2C12H14N6O2.Cu/c2*19-11-9(1-7-3-13-5-15-7)17-12(20)10(18-11)2-8-4-14-6-16-8;/h2*3-6,9-10H,1-2H2,(H,13,15)(H,14,16)(H,17,20)(H,18,19);/q;;+2
• InChI Key： DTLBUZPOJVRBHU-UHFFFAOYSA-N
• SMILES： [Cu+2].O=C1C(CC2=CN=CN2)NC(C(CC2=CN=CN2)N1)=O.O=C1C(CC2=CN=CN2)NC(C(CC2=CN=CN2)N1)=O

Computed Properties

• Exact Mass: 611.165
• Monoisotopic Mass: 611.165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 354
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 2
• Tautomer Count: 231
• XLogP3: nothing
• Topological Polar Surface Area: 231Ų

Experimental Properties

• Boiling Point: 915.3°C at 760 mmHg
• Flash Point: 507.4°C